Cas no 2229531-14-8 (4-bromo-3-(piperidin-4-yl)methylbenzonitrile)

• Product Name: 4-bromo-3-(piperidin-4-yl)methylbenzonitrile
• CAS No: 2229531-14-8
• MF: C₁₃H₁₅BrN₂
• MW: 279.175602197647
• CID: 6075674
• PubChem ID: 165754550
• Update Time: 2025-07-19

4-bromo-3-(piperidin-4-yl)methylbenzonitrile Chemical and Physical Properties

Names and Identifiers

• 4-bromo-3-(piperidin-4-yl)methylbenzonitrile
• 2229531-14-8
• EN300-1934994
• 4-bromo-3-[(piperidin-4-yl)methyl]benzonitrile

• Inchi： 1S/C13H15BrN2/c14-13-2-1-11(9-15)8-12(13)7-10-3-5-16-6-4-10/h1-2,8,10,16H,3-7H2
• InChI Key： FHIZCSNDPCEJNU-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C#N)C=C1CC1CCNCC1

Computed Properties

• Exact Mass: 278.04186g/mol
• Monoisotopic Mass: 278.04186g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 264
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 35.8Ų

Additional information on 4-bromo-3-(piperidin-4-yl)methylbenzonitrile

4-Bromo-3-(Piperidin-4-yl)methylbenzonitrile: A Comprehensive Overview

4-Bromo-3-(piperidin-4-yl)methylbenzonitrile (CAS No. 2229531-14-8) is a synthetic organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the development of novel drugs for neurological disorders and cancer.

The molecular structure of 4-bromo-3-(piperidin-4-yl)methylbenzonitrile is composed of a brominated benzene ring and a piperidine moiety linked by a methyl group. The presence of the bromine atom and the piperidine ring imparts specific chemical properties that make this compound an attractive candidate for drug discovery and development. The nitrile group, a common functional group in medicinal chemistry, further enhances the compound's reactivity and biological activity.

Recent studies have highlighted the pharmacological properties of 4-bromo-3-(piperidin-4-yl)methylbenzonitrile. One notable area of research is its potential as a modulator of ion channels, particularly in the context of neurological disorders. Ion channels play a crucial role in maintaining cellular homeostasis and are implicated in various diseases such as epilepsy, Alzheimer's disease, and Parkinson's disease. Research has shown that 4-bromo-3-(piperidin-4-yl)methylbenzonitrile can selectively interact with specific ion channels, modulating their activity and potentially offering therapeutic benefits.

In addition to its neurological applications, 4-bromo-3-(piperidin-4-yl)methylbenzonitrile has also been investigated for its anti-cancer properties. Preclinical studies have demonstrated that this compound can inhibit the growth of certain cancer cell lines by interfering with key signaling pathways involved in cell proliferation and survival. The mechanism of action involves the modulation of protein kinases and other cellular targets, making it a promising lead compound for further development into anti-cancer drugs.

The synthesis of 4-bromo-3-(piperidin-4-yl)methylbenzonitrile typically involves multi-step reactions, starting from readily available starting materials. Key steps include the formation of the brominated benzene ring, the introduction of the piperidine moiety, and the final attachment of the nitrile group. Advanced synthetic methods and catalysts have been developed to improve the efficiency and yield of these reactions, making large-scale production feasible for both research and commercial purposes.

To ensure the safety and efficacy of 4-bromo-3-(piperidin-4-yl)methylbenzonitrile, extensive preclinical testing is conducted to evaluate its pharmacokinetic properties, toxicity profiles, and potential side effects. These studies provide valuable insights into the compound's behavior in biological systems and help guide its development into clinical trials. Early clinical trials have shown promising results, with patients exhibiting improved symptoms and tolerability to the treatment.

The future prospects for 4-bromo-3-(piperidin-4-yl)methylbenzonitrile are promising. Ongoing research aims to optimize its chemical structure to enhance its therapeutic efficacy while minimizing side effects. Additionally, efforts are being made to explore new applications beyond neurological disorders and cancer, such as inflammatory diseases and metabolic disorders. The interdisciplinary collaboration between chemists, biologists, and clinicians is crucial in advancing this compound from bench to bedside.

In conclusion, 4-bromo-3-(piperidin-4-yl)methylbenzonitrile (CAS No. 2229531-14-8) represents a significant advancement in medicinal chemistry and pharmaceutical research. Its unique molecular structure and diverse pharmacological properties make it a valuable candidate for developing novel therapeutics. As research continues to uncover new insights into its mechanisms of action and potential applications, this compound holds great promise for improving patient outcomes in various medical conditions.